Cas no 1016529-85-3 (2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione)

• Product Name: 2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione
• CAS No: 1016529-85-3
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4566844
• PubChem ID: 24689158
• Update Time: 2023-11-22

2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-[4-(aminomethyl)phenyl]-1lambda6,2-thiazolidine-1,1-dione
• 2-[4-(Aminomethyl)phenyl]-1,2-thiazolidine-1,1-dione
• 2-4-(Aminomethyl)phenyl-1,2-thiazolidine-1,1-dione

• Inchi： 1S/C10H14N2O2S/c11-8-9-2-4-10(5-3-9)12-6-1-7-15(12,13)14/h2-5H,1,6-8,11H2
• InChI Key： DEGLQAJTIAVTNY-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(N2CCCS2(=O)=O)C=C1

Computed Properties

• Exact Mass: 226.077599g/mol
• Monoisotopic Mass: 226.077599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.3g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų